Cas no 1797869-31-8 (3-(2,6-dichlorophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)propan-1-one)

• Product Name: 3-(2,6-dichlorophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)propan-1-one
• CAS No: 1797869-31-8
• MF: C₁₆H₁₅Cl₂N₃O
• MW: 336.215801477432
• CID: 5374160
• Update Time: 2025-11-02

3-(2,6-dichlorophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dichlorophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)propan-1-one
• 1-Propanone, 3-(2,6-dichlorophenyl)-1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)-

• Inchi： 1S/C16H15Cl2N3O/c17-13-2-1-3-14(18)12(13)4-5-16(22)21-7-6-15-11(9-21)8-19-10-20-15/h1-3,8,10H,4-7,9H2
• InChI Key： XPOWAXXIDAQDSY-UHFFFAOYSA-N
• SMILES： C(N1CC2=CN=CN=C2CC1)(=O)CCC1=C(Cl)C=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 3-(2,6-dichlorophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)propan-1-one

Exploring the Potential of 3-(2,6-dichlorophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)propan-1-one (CAS No. 1797869-31-8) in Modern Pharmaceutical Research

The compound 3-(2,6-dichlorophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)propan-1-one, identified by its CAS number 1797869-31-8, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. As researchers continue to explore novel small molecules for drug discovery, this compound stands out for its pyrido[4,3-d]pyrimidine core, a scaffold known for its versatility in targeting various biological pathways. The presence of the 2,6-dichlorophenyl moiety further enhances its binding affinity, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in interest around heterocyclic compounds, particularly those containing pyridine and pyrimidine derivatives. These structures are frequently searched in academic databases and patent literature, reflecting their importance in developing new therapies. The CAS 1797869-31-8 compound aligns perfectly with this trend, offering a dihydro-pyrido-pyrimidine framework that could be optimized for improved pharmacokinetic properties. Researchers are particularly intrigued by its potential role in modulating kinase activity, a hot topic in oncology and inflammatory disease research.

The synthetic accessibility of 3-(2,6-dichlorophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)propan-1-one has been another area of focus. Current literature suggests multiple synthetic routes to this molecule, with particular emphasis on Pd-catalyzed cross-coupling reactions and reductive amination strategies. These methods are frequently discussed in organic chemistry forums and represent common search queries among synthetic chemists. The compound's propan-1-one linker provides an excellent handle for further structural modifications, allowing medicinal chemists to fine-tune its properties for specific biological targets.

From a drug discovery perspective, the physicochemical properties of CAS 1797869-31-8 warrant careful examination. Early computational studies indicate favorable Lipinski's rule of five parameters, suggesting good oral bioavailability potential. The logP value and hydrogen bond acceptors/donors fall within ranges typically associated with drug-like molecules. These characteristics make it a valuable starting point for lead optimization programs, especially in the context of central nervous system (CNS) drug development, where molecular weight and polarity are critical factors.

The scientific community has shown growing interest in the structure-activity relationship (SAR) of this compound class. Preliminary data suggests that modifications to the dichlorophenyl group or the pyrido[4,3-d]pyrimidine core can significantly alter biological activity. Such findings align with current trends in fragment-based drug design and computational chemistry, topics that dominate recent pharmaceutical conferences and publications. Researchers are particularly curious about the compound's potential selectivity profile against related targets, a common concern in kinase inhibitor development.

In the context of intellectual property, 1797869-31-8 appears in several patent applications, primarily as an intermediate in the synthesis of more complex molecules. This reflects the broader industry trend of protecting chemical scaffolds with demonstrated utility in medicinal chemistry. The compound's appearance in patent literature often correlates with increased academic interest, as evidenced by rising citation counts in chemical databases. Legal professionals and IP specialists frequently search for such CAS-numbered compounds when conducting freedom-to-operate analyses.

Looking ahead, the future research directions for 3-(2,6-dichlorophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)propan-1-one may include comprehensive ADMET studies (absorption, distribution, metabolism, excretion, and toxicity) and detailed target identification efforts. These aspects represent current gaps in knowledge that align with frequently asked questions in pharmaceutical research communities. The compound's potential applications in personalized medicine and combination therapies also merit exploration, particularly given the increasing emphasis on these approaches in clinical development.

From a commercial perspective, the availability of CAS 1797869-31-8 from chemical suppliers has facilitated its adoption in research laboratories worldwide. The compound's purity specifications and analytical data (including HPLC, NMR, and mass spectrometry) are commonly requested by purchasing departments, reflecting the rigorous quality standards in modern drug discovery. Suppliers often highlight such research chemicals in their catalogs, recognizing their importance in academic and industrial settings.

In conclusion, 3-(2,6-dichlorophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)propan-1-one represents an intriguing case study in contemporary medicinal chemistry. Its structural features, synthetic accessibility, and potential biological relevance position it as a compound worthy of continued investigation. As the scientific community addresses current challenges in drug discovery and target validation, molecules like this will undoubtedly play a crucial role in advancing therapeutic innovation.